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Compound of Interest

Compound Name: 2-Nitroaniline-4,6-D2
CAS No.: 1276197-41-1
Cat. No.: B12300996
Get Quote
. J

Immediate Action Required: Treat 2-Nitroaniline-4,6-D2 with the same rigor as non-labeled 2-
Nitroaniline. It is an acutely toxic substance and a P-Listed Hazardous Waste (EPA Waste
Code P077).

While the deuterium (D2) labeling renders this compound a stable isotope (non-radioactive), it
does not mitigate the chemical toxicity. The primary physiological threat is Methemoglobinemia,
a condition where the blood loses its ability to transport oxygen, leading to cyanosis and
potential asphyxiation.

Physicochemical & Hazard Profile
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Parameter Specification Critical Note

Compound 2-Nitroaniline-4,6-D2 Stable Isotope Labeled
91293-89-9 (Labeled) / 88-74- Use Unlabeled CAS for broad

CAS Number

4 (Unlabeled)

regulatory searches

EPA Waste Code

PO77 (Acute Hazardous
Waste)

CRITICAL: Empty containers
are regulated as hazardous

waste.

GHS Signal

DANGER

Toxic if swallowed, in contact

with skin, or inhaled.[1]

Target Organs

Blood (Methemoglobinemia),

Liver

Effects may be delayed 2-4

hours.

Solubility

Soluble in Ethanol, DMSO,

Methanol

Poorly soluble in water.

Regulatory Classification (The "P-List" Trap)

As a researcher, you must distinguish this compound from standard organic waste. Under the

US Resource Conservation and Recovery Act (RCRA), 2-Nitroaniline is listed as PO77.

The "P-List" Implication: Unlike standard chemical waste, a container that held a P-listed

substance is not considered "RCRA Empty" by simply pouring out the contents.

e Rule: The container itself is hazardous waste unless it has been triple-rinsed using a solvent

capable of removing the residue.

o Causality: P-listed chemicals are designated as acutely toxic; trace residues are legally

considered sufficient to cause harm.

Waste Segregation & Disposal Protocol

This protocol ensures compliance with 40 CFR § 261.7 (Residues of hazardous waste in empty

containers).
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Step 1: Waste Stream Segregation

Do not mix 2-Nitroaniline-4,6-D2 with general organic solvents or oxidizers.

e Incompatibility: Avoid contact with strong acids, acid chlorides, and acid anhydrides.[2]
Reaction with strong oxidizers can cause fire.

o Deuterium Note: Unless your facility has a specific recovery program for expensive isotopes,
this compound enters the P-Listed Chemical Waste stream, not the radioactive stream.

Step 2: Triple-Rinse Procedure (For "Empty" Containers)

To declassify a glass vial or bottle as hazardous waste, you must perform the following. If you
cannot perform this safely, dispose of the entire container as PO77 waste.

o Solvent Selection: Use Ethanol or Methanol (2-Nitroaniline is soluble in alcohols). Do not use
water initially.

» Rinse 1: Add solvent equal to 10% of the container volume. Cap and shake/rotate to coat all
surfaces. Pour rinsate into the PO77 Liquid Waste container.

» Rinse 2: Repeat Step 2. Pour rinsate into the same waste container.
» Rinse 3: Repeat Step 2. Pour rinsate into the same waste container.

o Final Status: The container is now "RCRA Empty" and can be defaced and discarded as
glass waste (check local facility rules).

Step 3: Labeling

All waste containers must be labeled before the first drop of waste is added.

o Label Text: "Hazardous Waste - PO77 - 2-Nitroaniline (Toxic, Methemoglobin Former).

Visualizing the Disposal Logic

The following decision tree illustrates the critical decision points for handling PO77 waste
versus standard organic waste.
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Start: 2-Nitroaniline-4,6-D2 Waste

Is the material solid/liquid
or an empty container?

Bulk Material (Solid/Liquid) Empty Container

Can you Triple Rinse safely?

Segregate from Oxidizers

Perform Triple Rinse
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Dispose Entire Container
as P077 Waste

Collect Rinsate as PO77 Waste Deface Label -> Glass Recycle

Label as P077 Acute Toxic Waste

Transfer to EHS/Disposal Vendor
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Figure 1: Decision logic for P-Listed waste. Note that rinsate from cleaning containers must be
captured and treated as hazardous waste.

Emergency Spill Response Protocol

PPE Requirement: Standard Nitrile gloves are insufficient for prolonged contact with
nitroanilines (breakthrough < 15 mins).

o« Recommended: Silver Shield® (Laminate) or heavy-duty Neoprene.[3]

e Minimum: Double-gloved Nitrile (change immediately upon splash).

Spill Workflow

2. Don PPE
(Laminate Gloves + P100 Mask)

1. Assess Volume & Form

[(EECYAEEY)

4. Cleanup 5. Disposal 6. Verification
(Scoop powder / Wipe with Ethanol) (All debris into PO77 Pail) (Check surface for yellow residue)

3. Containment
(Cover with absorbent pads)

Click to download full resolution via product page
Figure 2: Immediate response workflow for solid or liquid spills.[1][2][4][5]
Cleanup Steps:
 |solate: Evacuate the immediate area. 2-Nitroaniline dust is highly toxic if inhaled.[1]

» Solubilize: If the spill is dry powder, cover with a solvent-dampened pad (Ethanol) to prevent
dust generation. Do not sweep dry dust.

o Decontaminate: Wipe the surface with ethanol followed by soapy water. The compound is
yellow/orange; visual verification of cleaning is usually effective.

» Waste: All spill debris (pads, gloves, scoops) is PO77 Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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